Cas no 383662-86-0 (null)

null structure
null structure
Product Name:null
CAS No:383662-86-0
MF:C7H8O4
MW:156.136022567749
CID:923421
PubChem ID:43558851
Update Time:2025-04-19

null Chemical and Physical Properties

Names and Identifiers

    • null
    • WDWLXCJMHTWQQG-UHFFFAOYSA-N
    • methyl 3-(hydroxymethyl)furan-2-carboxylate
    • 383662-86-0
    • SCHEMBL6986597
    • Inchi: 1S/C7H8O4/c1-10-7(9)6-5(4-8)2-3-11-6/h2-3,8H,4H2,1H3
    • InChI Key: WDWLXCJMHTWQQG-UHFFFAOYSA-N
    • SMILES: O1C=CC(CO)=C1C(=O)OC

Computed Properties

  • Exact Mass: 156.04225873g/mol
  • Monoisotopic Mass: 156.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 59.7Ų
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